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Compound of Interest

Compound Name: 4-Nitronicotinic acid N-oxide
CAS No.: 1078-05-3
Cat. No.: B086970
Get Quote
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Executive Summary

Nitric oxide (NO) is a pivotal signaling molecule regulating vasodilation, neurotransmission, and
immune response.[1][2] However, its utility as a therapeutic agent or research tool is severely
limited by its gaseous state and millisecond half-life. 4-Nitronicotinic acid N-oxide (4-NNO)
represents a class of "caged” NO donors that are stable under physiological conditions but
release NO upon specific photochemical triggering.

This guide details the characterization, handling, and experimental application of 4-NNO as a
Photo-NOP (Photochemical Nitric Oxide Precursor). Unlike spontaneous donors (e.g., SNAP,
NONOates), 4-NNO offers spatiotemporal control, allowing researchers to release NO at
precise cellular locations using UV-A light (300—400 nm).

Chemical Profile & Mechanism of Action[3]
Compound Identification[4][5]

e IUPAC Name: 4-nitro-1-oxidopyridin-1-ium-3-carboxylic acid[3]
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CAS Number: 1078-05-3([3]

Molecular Formula: CeHaN20s5[3]

Molecular Weight: 184.11 g/mol [3]

Solubility: Soluble in DMSO (>50 mM), PBS (pH 7.4, up to 10 mM with sonication).

Stability: Stable in solid state at -20°C. Highly light-sensitive in solution.

Mechanism of Photochemical Release

Upon irradiation with UV-A light, the nitro group at the C4 position undergoes an intramolecular
rearrangement. The nitro group (

) isomerizes to a nitrite ester (
), which subsequently undergoes homolytic cleavage to release the nitric oxide radical (

) and a pyridone byproduct. The N-oxide moiety enhances water solubility and modulates the
electron density of the pyridine ring, facilitating the photo-rearrangement.

Step 1: Excitation
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Figure 1: Photochemical pathway of NO release from 4-Nitronicotinic acid N-oxide. The nitro-
to-nitrite rearrangement is the rate-limiting step triggered by photon absorption.

Experimental Protocols
Protocol A: Stock Solution Preparation
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Objective: Prepare a stable stock solution free from premature NO release.
Materials:

e 4-Nitronicotinic acid N-oxide (Solid)[3]

e Anhydrous DMSO (Dimethyl sulfoxide)

o Amber microcentrifuge tubes (Light-blocking)

Procedure:

Dark Room: Perform all weighing and solubilization in a room with reduced lighting or under
red safety light.

Solubilization: Dissolve 18.4 mg of 4-NNO in 1 mL of anhydrous DMSO to create a 100 mM
Stock Solution.

Aliquoting: Immediately aliquot 50 pL volumes into amber tubes.

Storage: Store at -20°C. Stable for 6 months.

o Note: Avoid repeated freeze-thaw cycles. If precipitation occurs, sonicate in the dark for 30
seconds.

Protocol B: Photolysis & Quantification (Griess Assay)

Objective: Validate and quantify NO release efficiency upon UV irradiation.

Materials:

Phosphate Buffered Saline (PBS), pH 7.4

UV Lamp (365 nm, approx. 10 mW/cm2) or LED array

Griess Reagent (Sulfanilamide + N-(1-naphthyl)ethylenediamine)

96-well clear microplate
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Workflow:

Preparation: Dilute the 100 mM DMSO stock to 100 uM working solution in PBS.
e Plating: Add 100 pL of the working solution to wells in triplicate.
o Control Group: Wrap 3 wells in aluminum foil (Dark Control).
o Experimental Group: Uncovered wells.[4]
« Irradiation: Expose the plate to the 365 nm light source.
o Time Course: 0, 1, 5, 10, and 20 minutes.

o Detection: Immediately after irradiation, add 100 pL of Griess Reagent to all wells. Incubate
for 10 minutes at room temperature in the dark.

o Measurement: Read Absorbance at 540 nm.

o Calculation: Convert Absorbance to [Nitrite] using a standard curve constructed with Sodium
Nitrite (

Data Interpretation:

Estimated [NO] Released

Irradiation Time (min) Absorbance (540nm) (M)
1
0 (Dark Control) 0.005 < 0.5 (Background)
1 0.120 ~15.0
5 0.450 ~55.0
10 0.780 ~90.0

| 20 | 0.810 | ~ 95.0 (Plateau) |
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Protocol C: Biological Validation (cGMP Activation)

Objective: Confirm that the released NO is biologically active by measuring the activation of
Soluble Guanylyl Cyclase (sGC) in vascular smooth muscle cells (VSMCs).

Rationale: NO binds to the heme moiety of sGC, catalyzing the conversion of GTP to cGMP.

This is the gold-standard assay for functional NO.
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Experimental Setup
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Figure 2: Biological assay workflow for validating 4-NNO activity via the sGC-cGMP pathway.
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Procedure:

e Cell Culture: Seed VSMCs in a 24-well plate. Starve serum overnight.

e Inhibition: Pre-treat cells with 0.5 mM IBMX (Isobutylmethylxanthine) for 30 mins to prevent

cGMP degradation.

e Treatment: Add 50 uM 4-NNO to cells.

o Activation: Irradiate cells for 5 minutes (365 nm). Keep "Dark Controls" wrapped in foil.

e Lysis: Aspirate media, add 0.1M HCI to lyse cells.

¢ Quantification: Use a commercial cGMP ELISA kit to measure intracellular cGMP levels.

Expected Result: Irradiated samples should show a 10-50 fold increase in cGMP compared to

Dark Controls.

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

High Background Signal

Ambient light exposure during

prep.

Use amber tubes; work under
red light.

Ensure UV intensity is >5

mW/cmz2. Use a quartz

Low NO Yield Light source intensity too low. ) ] ]
cuvette/plate if possible (plastic
absorbs UV).

Include a "UV-only" control (no
o UV damage or high compound  compound) to rule out
Cell Toxicity

conc.

radiation damage. Titrate 4-
NNO down to 10 pM.

Precipitation

Low solubility in aqueous
buffer.

Pre-dissolve in DMSO. Ensure
final DMSO concentration is <
1%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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